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Compound of Interest

Compound Name: N-Allylbenzylamine

Cat. No.: B1332080 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides essential, immediate safety and

logistical information for the use of N-Allylbenzylamine, including detailed operational and

disposal plans. Our goal is to be your preferred source for laboratory safety and chemical

handling information, building trust by providing value beyond the product itself.

N-Allylbenzylamine is a combustible liquid that is harmful if swallowed or in contact with the

skin.[1] It is crucial to handle this chemical with care, as it can cause severe skin burns, eye

damage, and respiratory irritation.[1][2][3] Adherence to the following guidelines will help

ensure a safe laboratory environment.

Hazard Identification and Classification
Understanding the hazards associated with N-Allylbenzylamine is the first step in safe

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a clear framework for this.
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation 1C
H314: Causes severe skin

burns and eye damage[1][2][3]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[3][4]

Flammable Liquids 4 H227: Combustible liquid[1]

Hazardous to the Aquatic

Environment
Acute 3, Chronic 3

H402, H412: Harmful to

aquatic life with long lasting

effects[1][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Allylbenzylamine is provided

below for easy reference.

Property Value

Molecular Formula C10H13N[2][5][6]

Molecular Weight 147.22 g/mol [2][7]

Boiling Point 208 - 217.7 °C[5][6][8]

Flash Point 92 °C[5][6]

Density 0.924 g/cm³[5][6][8]
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A multi-layered approach to personal protection is essential when working with N-
Allylbenzylamine. This involves the use of specific PPE and adherence to strict handling

protocols.

Recommended Personal Protective Equipment (PPE)
Body Part Protection Specification

Eyes/Face Safety Goggles & Face Shield

Use tight-sealing safety

goggles in combination with a

face shield for maximum

protection against splashes.[9]

[10]

Skin
Chemical-Resistant Gloves &

Lab Coat

Wear appropriate protective

gloves (e.g., nitrile, neoprene)

and a long-sleeved lab coat.[4]

[9][10] Immediately remove

and launder contaminated

clothing separately.[3][11]

Respiratory Fume Hood or Respirator

Handle only in a well-ventilated

area, preferably within a

chemical fume hood.[3][4] If a

fume hood is not available or if

vapors/aerosols are

generated, use a

NIOSH/MSHA approved

respirator.[3][9][10]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[9] All personnel must be trained on the specific hazards and handling procedures

for N-Allylbenzylamine.

Engineering Controls: Always work in a well-ventilated area.[4][11] A certified chemical fume

hood is the preferred engineering control.
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Donning PPE: Put on all required PPE as outlined in the table above before opening the

container.

Dispensing: Ground and bond the container and receiving equipment to prevent static

discharge.[9][10][12] Use non-sparking tools.[9][12]

During Use: Keep the container tightly closed when not in use.[9][10] Avoid contact with skin,

eyes, and clothing.[10] Do not eat, drink, or smoke in the work area.[1][3][4]

After Use: Thoroughly wash hands and any exposed skin with soap and water after handling.

[1][3][11]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[9][10] Keep in a tightly sealed container.[9]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[9][10]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[9]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Call a poison control

center immediately.[9]

Spill

Evacuate the area. Remove all sources of

ignition.[12] Absorb the spill with an inert

material (e.g., vermiculite, sand, or earth) and

place it in a suitable, labeled container for

disposal.[4]

Disposal Plan
Proper disposal of N-Allylbenzylamine and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all N-Allylbenzylamine waste, including contaminated materials,

in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[9][10] Treatment may involve neutralization followed by incineration or burial in a

licensed landfill.[4][11][13]
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Regulatory Compliance: Waste disposal regulations may vary by region. Always consult and

adhere to local, state, and federal environmental regulations.[4][13]

Container Disposal: Do not reuse empty containers. Decontaminate and dispose of them in

the same manner as the chemical waste.

Below is a diagram illustrating the workflow for the safe handling of N-Allylbenzylamine.
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Caption: Workflow for Safe Handling of N-Allylbenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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